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Compound of Interest

Compound Name: Cyanine5 azide chloride

Cat. No.: B12394742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the photophysical properties, specifically

the fluorescence quantum yield, of Cyanine5 (Cy5) azide chloride. It is intended to be a

valuable resource for researchers, scientists, and drug development professionals utilizing this

versatile fluorescent probe in their work. This document outlines the core photophysical data,

details experimental protocols for quantum yield determination, and illustrates its primary

application in bioconjugation through "click chemistry."

Core Photophysical Properties of Cyanine5 Azide
Chloride
Cyanine5 azide chloride is a bright and photostable fluorescent dye belonging to the cyanine

family. Its azide functional group allows for its covalent attachment to a wide range of

biomolecules through copper(I)-catalyzed or strain-promoted azide-alkyne cycloaddition,

commonly known as "click chemistry".[1][2][3] This makes it an invaluable tool for fluorescently

labeling proteins, nucleic acids, and other molecules for visualization and quantification.[4][5]

The key photophysical parameters of Cyanine5 azide chloride are summarized in the table

below. These values are crucial for designing and interpreting fluorescence-based experiments.
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Property Value Reference(s)

Fluorescence Quantum Yield

(Φ)
0.2 [6][7]

Excitation Maximum (λex) 646 nm [2][6][7][8][9]

Emission Maximum (λem) 662 nm [2][6][7][8][9]

Molar Extinction Coefficient (ε) 250,000 L⋅mol⁻¹⋅cm⁻¹ [6][7][9]

Solubility

Soluble in organic solvents

(DMSO, DMF,

dichloromethane); very poorly

soluble in water.

[6][8][9]

Molecular Formula C₃₅H₄₅ClN₆O [6][7]

Molecular Weight 601.22 g/mol [6]

Experimental Protocol: Determination of
Fluorescence Quantum Yield
The fluorescence quantum yield (Φ) of a fluorophore is a measure of the efficiency of photon

emission after photon absorption. It is defined as the ratio of photons emitted to photons

absorbed. The most common and reliable method for determining the fluorescence quantum

yield of a compound is the comparative method, which involves using a well-characterized

standard with a known quantum yield.[10][11]

This protocol outlines the relative quantum yield measurement of Cyanine5 azide chloride
using a reference standard.

Materials:

Cyanine5 azide chloride

Reference standard with a known quantum yield in the far-red region (e.g., Cresyl Violet or

another well-characterized cyanine dye)
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Spectroscopic grade solvent (e.g., methanol or DMSO)

UV-Vis spectrophotometer

Fluorescence spectrometer

1 cm path length quartz cuvettes

Procedure:

Preparation of Stock Solutions: Prepare stock solutions of both the Cyanine5 azide chloride
and the reference standard in the same spectroscopic grade solvent.

Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the

sample and the standard. The concentrations should be chosen to have absorbances in the

range of 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.[10][12]

Absorbance Measurement:

Record the UV-Vis absorbance spectra for the solvent blank and all prepared dilutions of

the Cyanine5 azide chloride and the reference standard.

Note the absorbance at the chosen excitation wavelength for each solution. The excitation

wavelength should be the same for both the sample and the standard.

Fluorescence Measurement:

Record the fluorescence emission spectra for the solvent blank and all prepared dilutions

of the Cyanine5 azide chloride and the reference standard using the same excitation

wavelength as in the absorbance measurements.

Ensure that the experimental settings (e.g., excitation and emission slit widths) are kept

constant for all measurements.[12]

Data Analysis:

Subtract the solvent blank's emission spectrum from each of the sample and standard

emission spectra.
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Integrate the area under the corrected fluorescence emission spectra for each solution.

Plot the integrated fluorescence intensity versus the absorbance at the excitation

wavelength for both the Cyanine5 azide chloride and the reference standard.

Determine the gradient (slope) of the resulting linear plots for both the sample

(Grad_sample) and the reference (Grad_ref).[12]

Quantum Yield Calculation: The quantum yield of the Cyanine5 azide chloride (Φ_sample)

can be calculated using the following equation:

Φ_sample = Φ_ref * (Grad_sample / Grad_ref) * (n_sample² / n_ref²)

Where:

Φ_ref is the known quantum yield of the reference standard.

Grad_sample is the gradient from the plot of integrated fluorescence intensity versus

absorbance for Cyanine5 azide chloride.

Grad_ref is the gradient from the plot of integrated fluorescence intensity versus

absorbance for the reference standard.

n_sample is the refractive index of the solvent used for the sample.

n_ref is the refractive index of the solvent used for the reference standard. (If the same

solvent is used, this term becomes 1).[11]

Application in Bioconjugation: Click Chemistry
Workflow
Cyanine5 azide chloride is widely used for the fluorescent labeling of biomolecules via "click

chemistry," a group of reactions that are rapid, selective, and high-yielding.[1][3] The azide

group on the dye reacts specifically with an alkyne-modified biomolecule, forming a stable

triazole linkage. This process can be catalyzed by copper(I) (CuAAC) or can proceed without a

catalyst if a strained cyclooctyne (e.g., DBCO) is used (strain-promoted azide-alkyne

cycloaddition or SPAAC).[2][13]
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The following diagrams illustrate the general workflows for copper-catalyzed and strain-

promoted azide-alkyne cycloaddition using Cyanine5 azide chloride.
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Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Workflow.

Reactants

Reaction Conditions

Product

Cyanine5 Azide

Cy5-labeled
Biomolecule

+

Strained Alkyne-modified
Biomolecule (e.g., DBCO)

Physiological Conditions
(No Catalyst Required)

 proceeds under 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12394742?utm_src=pdf-body
https://www.benchchem.com/product/b12394742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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